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Compound of Interest

Compound Name: DEANO

Cat. No.: B1670524

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on utilizing Diethylamine NONOate (DEANO) in
their experiments. It includes troubleshooting guides and frequently asked questions (FAQS) to
address specific issues that may arise during experimental procedures.

Frequently Asked Questions (FAQSs)

Q1: What is DEANO and what is its primary mechanism of action?

Al: DEANO, or Diethylamine NONOate, is a member of the NONOate class of compounds that
spontaneously release nitric oxide (NO) under physiological conditions. Its primary mechanism
of action is the liberation of NO, a critical signaling molecule involved in numerous physiological
and pathological processes. This release is pH-dependent and occurs without the need for
enzymatic activation.

Q2: How should | prepare and store a DEANO stock solution?

A2: DEANO is typically supplied as a solid. It is recommended to prepare a concentrated stock
solution in a cold, anhydrous solvent such as 0.01 M NaOH or a high-purity organic solvent like
dimethyl sulfoxide (DMSO). To minimize degradation and premature NO release, always use
cold solutions and prepare them fresh for each experiment. For short-term storage, keep the
stock solution on ice and protected from light. For longer-term storage, aliquot the stock
solution into single-use vials and store at -80°C. Avoid repeated freeze-thaw cycles.
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Q3: What is the half-life of DEANO in solution?

A3: The half-life of DEANO is highly dependent on pH and temperature. Under physiological
conditions (pH 7.4 and 37°C), DEANO has a very short half-life of approximately 2 minutes.
This rapid release of NO should be a critical consideration in your experimental design.

Q4: What are the typical working concentrations of DEANO in cell culture experiments?

A4: The optimal concentration of DEANO is highly dependent on the cell type, experimental
endpoint, and the desired effect. Based on published literature, concentrations can range from
the low micromolar to the high micromolar range. For example, an EC50 of 0.38 + 0.02 uM has
been reported for the stimulation of cGMP in bovine chromaffin cells. In studies with human
endothelial cells, a related NONOate was used at a concentration of 250 uM to study changes
in gene expression. It is crucial to perform a dose-response experiment to determine the
optimal concentration for your specific experimental system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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